Cas no 2138120-92-8 (3-bromo-2-cyclopropyl-7-methylimidazo1,2-apyridine)

• Product Name: 3-bromo-2-cyclopropyl-7-methylimidazo1,2-apyridine
• CAS No: 2138120-92-8
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 5750412
• PubChem ID: 165795305
• Update Time: 2025-06-09

3-bromo-2-cyclopropyl-7-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1197131
• 2138120-92-8
• 3-bromo-2-cyclopropyl-7-methylimidazo[1,2-a]pyridine
• 3-bromo-2-cyclopropyl-7-methylimidazo1,2-apyridine

• Inchi： 1S/C11H11BrN2/c1-7-4-5-14-9(6-7)13-10(11(14)12)8-2-3-8/h4-6,8H,2-3H2,1H3
• InChI Key： DHILBLOVJXEYKL-UHFFFAOYSA-N
• SMILES： BrC1=C(C2CC2)N=C2C=C(C)C=CN12

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.65±0.50(Predicted)

Additional information on 3-bromo-2-cyclopropyl-7-methylimidazo1,2-apyridine

Introduction to 3-Bromo-2-Cyclopropyl-7-Methylimidazo[1,2-a]pyridine (CAS No. 2138120-92-8)

3-Bromo-2-cyclopropyl-7-methylimidazo[1,2-a]pyridine (CAS No. 2138120-92-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the imidazopyridine class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the bromo, cyclopropyl, and methyl substituents, contribute to its distinct pharmacological profile.

The imidazopyridine scaffold has been extensively studied for its ability to modulate various biological targets, particularly GABA-A receptors and monoamine transporters. These properties make it a promising candidate for the development of drugs targeting neurological and psychiatric disorders. Recent studies have highlighted the potential of 3-bromo-2-cyclopropyl-7-methylimidazo[1,2-a]pyridine in addressing conditions such as anxiety, depression, and insomnia.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 3-bromo-2-cyclopropyl-7-methylimidazo[1,2-a]pyridine for GABA-A receptors. The results demonstrated that this compound exhibits high affinity and selectivity for specific subtypes of GABA-A receptors, which could translate into improved therapeutic outcomes with reduced side effects compared to existing drugs. This finding underscores the potential of this compound as a lead molecule for further drug development.

The cyclopropyl group in 3-bromo-2-cyclopropyl-7-methylimidazo[1,2-a]pyridine is particularly noteworthy due to its unique electronic and steric properties. Cyclopropanes are known to exhibit high reactivity and can influence the conformational flexibility of molecules. This characteristic can enhance the binding affinity and selectivity of the compound for its target receptors. Additionally, the bromo substituent provides additional chemical diversity and can be used as a handle for further functionalization and optimization.

The synthetic route for 3-bromo-2-cyclopropyl-7-methylimidazo[1,2-a]pyridine has been well-documented in several research papers. The synthesis typically involves a multi-step process that includes the formation of an imidazopyridine core followed by selective functionalization with bromo, cyclopropyl, and methyl groups. The efficiency and scalability of this synthetic route make it suitable for large-scale production, which is crucial for advancing this compound into preclinical and clinical trials.

In preclinical studies, 3-bromo-2-cyclopropyl-7-methylimidazo[1,2-a]pyridine has shown promising results in animal models of anxiety and depression. It was found to significantly reduce anxiety-like behaviors in mice without causing sedation or motor impairment. These findings suggest that this compound may offer a novel therapeutic approach with a favorable safety profile.

The pharmacokinetic properties of 3-bromo-2-cyclopropyl-7-methylimidazo[1,2-a]pyridine have also been evaluated in preclinical studies. The compound exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. These properties suggest that it could be administered orally as a potential therapeutic agent.

In conclusion, 3-bromo-2-cyclopropyl-7-methylimidazo[1,2-a]pyridine (CAS No. 2138120-92-8) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development as a potential therapeutic agent for neurological and psychiatric disorders. Ongoing studies are expected to provide more insights into its mechanism of action and clinical potential.